Cas no 1354019-42-3 ([(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester)

• Product Name: [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester
• CAS No: 1354019-42-3
• MF: C₁₁H₂₃N₃O₂
• MW: 229.319222688675
• CID: 2159780
• Update Time: 2025-08-04

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester
• (S)-tert-Butyl (1-(2-aminoethyl)pyrrolidin-3-yl)carbamate
• AM96814
• [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]carbamic acid tert-butyl ester
• [(S)-1-(2-aminoethyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester
• [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester

• Inchi： 1S/C11H23N3O2/c1-11(2,3)16-10(15)13-9-4-6-14(8-9)7-5-12/h9H,4-8,12H2,1-3H3,(H,13,15)/t9-/m0/s1
• InChI Key： PKZNRWXXQOCUAX-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CN(CCN)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester

Introduction to [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester (CAS No. 1354019-42-3)

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester, identified by its CAS number 1354019-42-3, is a significant compound in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the class of chiral auxiliaries and has garnered considerable attention due to its unique structural properties and potential applications in drug development. The (S)-configuration of the pyrrolidine ring and the presence of a tert-butyl ester group make it a versatile intermediate in synthetic chemistry, particularly in the synthesis of enantiomerically pure pharmaceuticals.

The tert-butyl ester functionality in the molecular structure serves multiple purposes. It not only enhances the stability of the compound during storage and handling but also acts as a protecting group for the carbamic acid moiety. This protection is crucial in multi-step synthetic pathways where selective reactions need to be controlled. The (2-amino-ethyl) side chain attached to the pyrrolidine ring introduces basicity and reactivity, making it a valuable building block for further functionalization. This reactivity is particularly useful in constructing more complex molecules, such as peptidomimetics and small-molecule inhibitors.

Recent advancements in medicinal chemistry have highlighted the importance of chiral auxiliaries like [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester. Chiral drugs often exhibit different pharmacological activities depending on their stereochemistry, making the selection of appropriate chiral auxiliaries critical for achieving desired pharmacological outcomes. The (S)-enantiomer, in particular, has been extensively studied for its role in producing high-efficacy, low-toxicity drugs. This compound has been employed in the synthesis of various bioactive molecules, including protease inhibitors and kinase inhibitors, which are pivotal in treating diseases such as cancer and infectious disorders.

The synthetic utility of this compound is further underscored by its application in transition-metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce diverse functional groups at the pyrrolidine core, leading to novel derivatives with enhanced biological activity. Additionally, the tert-butyl ester can be hydrolyzed under mild acidic or basic conditions to yield free carbamic acid, which can then be further modified through various chemical transformations. This adaptability makes it an indispensable tool in synthetic organic chemistry.

From a biological perspective, [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester has shown promise in several preclinical studies. Its structural motif is reminiscent of natural products that exhibit potent biological activities. For example, derivatives of this compound have been investigated for their potential as antimicrobial agents, leveraging the basicity of the amino group to interact with bacterial cell walls or enzymes. Moreover, its chiral nature suggests that it could be used to develop enantiomerically pure drugs that target specific biological pathways with high selectivity.

The pharmaceutical industry has also explored this compound as a precursor for developing new therapeutic agents. Its versatility allows for rapid modification and optimization, enabling researchers to fine-tune its properties for specific applications. For instance, by introducing different substituents at the pyrrolidine ring or altering the length of the (2-amino-ethyl) side chain, novel analogs with improved pharmacokinetic profiles can be generated. These efforts are crucial in addressing challenges such as drug resistance and side effects associated with existing therapies.

In conclusion, [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester (CAS No. 1354019-42-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with its synthetic and biological advantages, make it a valuable asset for chemists and biologists alike. As research continues to uncover new applications for this compound, it is likely to play an even greater role in shaping the future of drug discovery and development.